Cas no 2172375-74-3 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethyl-N-(prop-2-en-1-yl)butanamidoacetic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethyl-N-(prop-2-en-1-yl)butanamidoacetic acid
• CAS No: 2172375-74-3
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6246408
• PubChem ID: 165546041
• Update Time: 2025-05-20

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethyl-N-(prop-2-en-1-yl)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethyl-N-(prop-2-en-1-yl)butanamidoacetic acid
• EN300-1515858
• 2172375-74-3
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethyl-N-(prop-2-en-1-yl)butanamido]acetic acid

• Inchi： 1S/C26H30N2O5/c1-4-15-28(16-23(29)30)24(31)26(2,3)13-14-27-25(32)33-17-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h4-12,22H,1,13-17H2,2-3H3,(H,27,32)(H,29,30)
• InChI Key： CPGUYWKGURIDLB-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)(C)C(N(CC(=O)O)CC=C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethyl-N-(prop-2-en-1-yl)butanamidoacetic acid

Compound CAS No 2172375-74-3: A Comprehensive Overview

The compound with CAS No 2172375-74-3, known as 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethyl-N-(prop-2-en-1-yl)butanamidoacetic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and biotechnology. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a feature commonly utilized in peptide synthesis and drug discovery.

Recent studies have highlighted the potential of this compound in peptide-based drug delivery systems. The Fmoc group, a key component of its structure, plays a pivotal role in protecting amino groups during peptide synthesis. This protection is crucial for maintaining the integrity of the peptide backbone during synthesis, ensuring high yields and purity. The presence of the Fmoc group also enhances the compound's stability under various reaction conditions, making it a valuable tool in modern medicinal chemistry.

In addition to its role in peptide synthesis, this compound has shown promise in biomedical applications. Researchers have explored its potential as a precursor for bioactive peptides, which are increasingly being used in therapeutic interventions. The compound's ability to form stable amide bonds under mild conditions has made it a preferred choice for constructing complex peptide architectures.

The structural complexity of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethyl-N-(prop-2-en-1-yl)butanamidoacetic acid also lends itself to applications in cancer research. Studies have demonstrated that derivatives of this compound can serve as targeting agents for specific cancer cells, potentially enhancing the efficacy of anticancer therapies while minimizing side effects.

Furthermore, advancements in computational chemistry have enabled researchers to predict the compound's behavior under various conditions with unprecedented accuracy. Molecular modeling studies have revealed insights into its conformational flexibility and interaction with biological targets, paving the way for rational drug design.

In summary, CAS No 2172375-74-3 represents a cutting-edge chemical entity with multifaceted applications in peptide synthesis, drug delivery, and biomedical research. Its unique structure and functional groups make it an invaluable tool for advancing modern medicinal chemistry and biotechnology.